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Compound of Interest

Compound Name: 3-Methyl-4-(pyridin-4-yl)aniline

Cat. No.: B2914463

An In-depth Technical Guide to 3-Methyl-4-(pyridin-4-yl)aniline
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physicochemical properties of 3-
Methyl-4-(pyridin-4-yl)aniline, a substituted aniline derivative of interest in medicinal
chemistry and materials science. This guide is intended to serve as a foundational resource,
offering key data, experimental context, and logical workflows relevant to its application in
research and development.

Core Molecular Data

The fundamental properties of 3-Methyl-4-(pyridin-4-yl)aniline are summarized below. The
molecular formula is C12H12N2, and the molecular weight is 184.24 g/mol .

Parameter Value

Molecular Formula Ci12H12N2

Molecular Weight 184.24 g/mol

IUPAC Name 3-Methyl-4-(pyridin-4-yl)aniline

Experimental Protocols
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While specific experimental protocols for the synthesis of 3-Methyl-4-(pyridin-4-yl)aniline are
not readily available in the public domain, a general synthetic route can be adapted from the
synthesis of structurally similar compounds, such as 4-(pyridin-4-yl)aniline. A common
approach involves a Suzuki coupling reaction, a versatile method for forming carbon-carbon
bonds.

Example Synthetic Protocol (Hypothetical): Suzuki Coupling

Objective: To synthesize 3-Methyl-4-(pyridin-4-yl)aniline from 4-bromo-3-methylaniline and
pyridine-4-boronic acid.

Materials:

4-bromo-3-methylaniline

 Pyridine-4-boronic acid

o Palladium(ll) acetate (Pd(OAC)2)

o Triphenylphosphine (PPhs)

e Sodium carbonate (Na2CO3)

e Toluene

e Ethanol

e Water

o Ethyl acetate

e Brine

¢ Anhydrous magnesium sulfate (MgSQOa)

e Argon or Nitrogen gas

Procedure:
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 In a round-bottom flask, dissolve 4-bromo-3-methylaniline (1.0 eq) and pyridine-4-boronic
acid (1.2 eq) in a mixture of toluene and ethanol (e.g., 3:1 v/v).

e Add an aqueous solution of sodium carbonate (2 M, 2.0 eq).
o Deoxygenate the mixture by bubbling argon or nitrogen gas through it for 15-20 minutes.

o To the degassed mixture, add palladium(ll) acetate (0.02 eq) and triphenylphosphine (0.08
eq).

o Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress

using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-

MS).
e Upon completion, cool the reaction mixture to room temperature.
» Dilute the mixture with ethyl acetate and water. Separate the organic layer.
e Wash the organic layer sequentially with water and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

 Purify the crude product by column chromatography on silica gel to yield pure 3-Methyl-4-
(pyridin-4-yl)aniline.

Characterization: The structure and purity of the final compound should be confirmed by
techniques such as *H NMR, 3C NMR, and Mass Spectrometry.

Logical and Visual Workflow

The following diagrams illustrate key conceptual frameworks related to the research and
development of 3-Methyl-4-(pyridin-4-yl)aniline.
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Synthesis and Purification
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Pyridine-4-boronic acid

:
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Caption: Synthetic workflow for 3-Methyl-4-(pyridin-4-yl)aniline.
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Caption: A potential drug discovery pathway for the compound.
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 To cite this document: BenchChem. [3-Methyl-4-(pyridin-4-yl)aniline molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2914463#3-methyl-4-pyridin-4-yl-aniline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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